Cas no 20292-09-5 (Octanoic acid, dodecylester)

• Product Name: Octanoic acid, dodecylester
• CAS No: 20292-09-5
• Molecular Formula: C₂₀H₄₀O₂
• Molecular Weight: 312.5304
• MDL: MFCD32661400
• CID: 276034
• PubChem ID: 88472

Octanoic acid, dodecylester Properties

Names and Identifiers

• Octanoic acid, dodecylester
• dodecyl octanoate
• CHEBI:179718
• DTXSID9066592
• lauryl caprylate
• lauryl octanoate
• UNII-2U627TBL66
• Dodecyl octanoate #
• Octanoic acid, dodecyl ester
• Q27255603
• NS00026577
• OYQTUTLMOLEYNR-UHFFFAOYSA-N
• 2U627TBL66
• D92935
• DODECYL CAPRYLATE
• AS-79206
• WE(12:0/8:0)
• SCHEMBL1173086
• LMFA07010451
• 20292-09-5
• EINECS 243-698-4
• DTXCID1036252
• dodecyloctanoate

• MDL： MFCD32661400
• InChIKey： OYQTUTLMOLEYNR-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H40O2/c1-3-5-7-9-10-11-12-13-15-17-19-22-20(21)18-16-14-8-6-4-2/h3-19H2,1-2H3
• SMILES： CCCCCCCCCCCCOC(CCCCCCC)=O

Computed Properties

• Exact Mass: 312.303
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 18
• Monoisotopic Mass: 312.302830514g/mol
• Heavy Atom Count: 22
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters